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Introduction

Ganoine is a hypermineralized, enamel-like tissue that forms the outer layer of ganoid scales
in certain fish species, such as gars and bichirs.[1][2][3] The morphology of ganoine, including
its thickness, surface ornamentation, and internal structure, provides valuable insights into fish
evolution, paleoecology, and developmental biology. Micro-computed tomography (micro-CT)
has emerged as a powerful non-destructive imaging technique for the three-dimensional (3D)
analysis of ganoine morphology at high resolution.[4] This document provides detailed
application notes and protocols for the use of micro-CT in the study of ganoine morphology.

Applications of Micro-CT in Ganoine Morphology
Research

Micro-CT offers a versatile platform for a wide range of applications in the study of ganoine,
including:

» Phylogenetic and Evolutionary Studies: The detailed 3D structure of ganoine can be used as
a phylogenetic character to resolve evolutionary relationships between fish species.[3]

» Paleontological Analysis: Micro-CT allows for the non-destructive analysis of fossilized
ganoid scales, providing crucial information about the morphology and histology of extinct
species.
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» Developmental Biology: The process of ganoine formation can be studied by imaging scales
at different developmental stages, offering insights into the mechanisms of enameloid
formation.[5]

o Biomechanical Analysis: The 3D architecture of ganoine can be used to create finite element
models to understand its role in the protective function of ganoid scales.

e Environmental Monitoring: Changes in ganoine morphology may reflect environmental
stressors, making it a potential biomarker for aquatic ecosystem health.

Data Presentation: Quantitative Ganoine
Morphology

Micro-CT analysis allows for the quantification of various morphological parameters of
ganoine. The following table summarizes key quantitative data that can be extracted from
micro-CT scans of ganoid scales.

Morphological L. Reported Values .
Description Species Example
Parameter (Example)

) The average
Ganoine Layer ) Atractosteus
) thickness of the ~60 pm
Thickness ] spatula[4]
ganoine layer.

, The total volume of Varies with scale size
Ganoine Volume ) ) -
ganoine on a scale. and species

The number of

Surface : . .
) tubercles, ridges, or Varies with body
Ornamentation _ _ _ -
) other ornamentations region and species
Density

per unit area.

The average height of ] ]
) ) Varies with
Ornamentation Height  the surface ) -
, ornamentation type
ornamentations.

The percentage of )
) ) o Typically low due to
Porosity void space within the ] o -
) hypermineralization
ganoine layer.
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Experimental Protocols

This section provides a detailed methodology for the micro-CT analysis of ganoine
morphology, from sample preparation to data analysis.

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality micro-CT images.

o Sample Selection: Select ganoid scales from the desired body region of the fish. The
morphology of scales can vary significantly across the body.

o Cleaning: Gently clean the scales to remove any adhering soft tissue or debris. This can be
done using a soft brush and distilled water. For more stubborn tissue, enzymatic digestion
(e.g., with trypsin) may be used, followed by thorough rinsing.

o Dehydration (Optional): For some imaging protocols, dehydration of the scales in a graded
ethanol series (e.g., 70%, 95%, 100%) may be necessary. However, for imaging the
mineralized ganoine, this step is often not required.

e Mounting: Mount the individual or multiple scales in a sample holder. The holder should be
made of a low-density material (e.g., polystyrene foam, plastic tube) to minimize X-ray
attenuation.[6] Secure the scales to prevent movement during scanning.

Micro-CT Scanning

The scanning parameters will depend on the specific micro-CT system and the size and density
of the scales.

e Scanner: A high-resolution desktop or synchrotron-based micro-CT scanner is required.

» Voltage and Current: For mineralized tissues like ganoine, an X-ray source voltage of 50-70
kV and a current of 115-150 pA are typically used to achieve good contrast.[7]

o Voxel Size: The desired voxel size will depend on the features of interest. For resolving fine
details of ganoine ornamentation and internal structure, a voxel size of 1-10 um is
recommended.
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Rotation: A 360° rotation is typically performed to collect a complete dataset. The rotation
step size (e.g., 0.2-0.5 degrees) will influence the scan time and image quality.

Frame Averaging: Averaging multiple frames at each rotation step can improve the signal-to-
noise ratio.

Filter: A filter (e.g., 0.5 mm aluminum) is often used to reduce beam hardening artifacts.[7]

Image Reconstruction

The 2D projection images acquired during the scan are used to reconstruct a 3D volumetric
dataset.

Software: Use the reconstruction software provided with the micro-CT system (e.g., NRecon,
InstaRecon).

Algorithm: The Feldkamp-Davis-Kress (FDK) algorithm is a commonly used cone-beam
reconstruction algorithm.[6]

Corrections: Apply necessary corrections for beam hardening, ring artifacts, and
misalignment.

Data Analysis and Visualization

The reconstructed 3D volume can be analyzed to extract quantitative data and generate
visualizations.

o Software: Various software packages are available for 3D visualization and analysis, such as
Avizo, Dragonfly, ImageJ/Fiji, and CTAN.

e Segmentation: The first step in analysis is to segment the ganoine from the underlying
dentine and bone. This is typically done based on the different grayscale values (X-ray
attenuation) of the tissues. Ganoine, being hypermineralized, will appear brighter than the
other tissues.

¢ Quantification: Once segmented, various morphological parameters can be measured,
including those listed in the data table above.
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» 3D Visualization: Generate 3D models of the ganoine layer to visualize its surface
ornamentation and internal structure. Volume rendering and isosurface rendering are
common visualization techniques.

Mandatory Visualizations

Experimental Workflow for Micro-CT Analysis of
Ganoine Morphology
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Hierarchical Structure of a Ganoid Scale
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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